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Introduction
Ethylene oxalate, systematically named 1,4-dioxane-2,3-dione, is a cyclic diester with the

chemical formula C₄H₄O₄.[1][2][3] This compound serves as a critical monomer in the synthesis

of poly(ethylene oxalate) (PEOx), a biodegradable polymer with significant potential in

biomedical applications, particularly in drug delivery systems.[2][4][5][6] This technical guide

provides a comprehensive overview of the chemical structure, properties, and experimental

protocols related to ethylene oxalate and its polymeric counterpart, with a focus on its

relevance to the scientific and drug development community.

Chemical Structure and Identification
Ethylene oxalate is a six-membered heterocyclic compound containing two ester linkages. Its

structure is foundational to its reactivity, particularly its ability to undergo ring-opening

polymerization.

Key Identifiers:

IUPAC Name: 1,4-dioxane-2,3-dione[2][7]

CAS Number: 3524-70-7[1][2][3][8]

Molecular Formula: C₄H₄O₄[1][2][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3051645?utm_src=pdf-interest
https://www.benchchem.com/product/b3051645?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20699060/
https://pubmed.ncbi.nlm.nih.gov/20112991/
https://pubs.acs.org/doi/10.1021/bm901409k
https://www.benchchem.com/product/b3051645?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20112991/
https://www.tandfonline.com/doi/full/10.4155/tde.11.113
https://pubmed.ncbi.nlm.nih.gov/22826873/
https://patents.google.com/patent/EP0749997A2/en
https://www.benchchem.com/product/b3051645?utm_src=pdf-body
https://www.benchchem.com/product/b3051645?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20112991/
https://www.researchgate.net/publication/41187836_Polyoxalate_Nanoparticles_as_a_Biodegradable_and_Biocompatible_Drug_Delivery_Vehicle
https://pubmed.ncbi.nlm.nih.gov/20699060/
https://pubmed.ncbi.nlm.nih.gov/20112991/
https://pubs.acs.org/doi/10.1021/bm901409k
https://www.semanticscholar.org/paper/Polyoxalate-nanoparticles-as-a-biodegradable-and-Kim-Seong/281fdf0c8ac6f1ac3b33078a7ab6dfdd10443beb
https://pubmed.ncbi.nlm.nih.gov/20699060/
https://pubmed.ncbi.nlm.nih.gov/20112991/
https://www.researchgate.net/publication/41187836_Polyoxalate_Nanoparticles_as_a_Biodegradable_and_Biocompatible_Drug_Delivery_Vehicle
https://www.semanticscholar.org/paper/Polyoxalate-nanoparticles-as-a-biodegradable-and-Kim-Seong/281fdf0c8ac6f1ac3b33078a7ab6dfdd10443beb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 116.07 g/mol [1][2][7][8]

Physicochemical and Thermodynamic Properties
Understanding the properties of ethylene oxalate is crucial for its handling, synthesis, and

polymerization. While some data is available, further experimental validation for certain

properties is still needed.

Property Value Reference

Molecular Weight 116.07 g/mol [1][2][7][8]

Triple Point 415 K [2][9]

Enthalpy of Fusion (ΔfusH) 13.4 kJ/mol [2][9]

Decomposition Temperature >150°C

Experimental Protocols
Synthesis of Ethylene Oxalate (1,4-dioxane-2,3-dione)
A common method for the synthesis of the ethylene oxalate monomer involves the

depolymerization of a low molecular weight polyethylene oxalate prepolymer.[6]

Protocol:

Prepolymer Synthesis: A waxy prepolymer of polyethylene oxalate is first synthesized

through the condensation of diethyl oxalate with ethylene glycol, using sodium as a catalyst.

[6]

Depolymerization: The prepolymer is then heated to 175-190°C under reduced pressure.[6]

This thermal treatment leads to the depolymerization of the oligomer, yielding the cyclic

ethylene oxalate monomer.[6]

Purification: The monomer is collected as a distillate.
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Synthesis of Poly(ethylene oxalate) (PEOx) via Ring-
Opening Polymerization
High molecular weight PEOx can be synthesized from the ethylene oxalate monomer through

ring-opening polymerization (ROP).

Protocol:

Monomer and Catalyst: Purified cyclic ethylene oxalate is placed in a reaction vessel under

a nitrogen atmosphere.[10]

Heating: The monomer is heated to a temperature between 165°C and 210°C.[6][10]

Catalyst Addition: A catalyst, such as antimony trifluoride or stannic chloride, is added to the

molten monomer.[6][10]

Polymerization: The reaction is allowed to proceed for a set period (e.g., 15-30 minutes) to

form a viscous, clear, and colorless polymer melt.[10]

Isolation: The resulting PEOx can be drawn into fibers from the melt.[10]

Experimental Workflow for PEOx Synthesis:
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Synthesis of PEOx from diethyl oxalate and ethylene glycol.

Applications in Drug Development
The primary application of ethylene oxalate in the pharmaceutical and biomedical fields is as a

monomer for the synthesis of PEOx, a biodegradable polymer with great promise for drug

delivery systems.[2][4][5]

Poly(ethylene oxalate) in Drug Delivery
Polyoxalates, including PEOx, are attractive for drug delivery due to their biodegradability and

biocompatibility.[1][2][3][4][5] They can be formulated into microparticles and nanoparticles to

encapsulate and control the release of therapeutic agents.[1][2][5][7][8][11]

Key Features:

Biodegradability: Polyoxalates undergo hydrolytic degradation into non-toxic, low-molecular-

weight compounds that can be easily cleared from the body.[2][3]
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Controlled Release: The degradation rate of the polymer can be tailored, allowing for

controlled and sustained release of the encapsulated drug.[4]

Biocompatibility: Studies have shown that polyoxalate nanoparticles exhibit minimal

cytotoxicity.[2][3]

Logical Relationship for PEOx-based Drug Delivery:
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PEOx in drug delivery systems.

Signaling Pathways
Currently, there is limited information available in the public domain regarding the direct

interaction of the ethylene oxalate monomer with specific biological signaling pathways. The
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toxicological effects of ethylene glycol, a precursor, are linked to its metabolite, oxalic acid,

which can lead to the formation of calcium oxalate crystals and subsequent renal toxicity.[12]

[13] However, the direct signaling effects of the cyclic ethylene oxalate monomer are not well-

characterized. Research in this area is ongoing, and future studies may elucidate specific

molecular targets and pathways.

Conclusion
Ethylene oxalate is a valuable monomer for the synthesis of the biodegradable polymer

poly(ethylene oxalate). While detailed data on the monomer itself is somewhat limited, the

resulting polymer shows significant promise for advanced drug delivery applications due to its

favorable biocompatibility and degradation profile. Further research into the synthesis,

properties, and biological interactions of the ethylene oxalate monomer will be crucial for fully

realizing its potential in the development of novel therapeutics and biomedical materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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